Cas no 44981-94-4 (Ethyl 2-(2-cyanoethylamino)acetate)

• Product Name: Ethyl 2-(2-cyanoethylamino)acetate
• CAS No: 44981-94-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD28096503
• CID: 328255
• PubChem ID: 521172
• Update Time: 2025-06-08

Ethyl 2-(2-cyanoethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-cyanoethyl)-, ethyl ester
• (2-CYANO-ETHYLAMINO)-ACETIC ACID ETHYL ESTER
• Ethyl 2-((2-cyanoethyl)amino)acetate
• Ethyl 2-(2-cyanoethylamino)acetate
• N-(2-Cyanoethyl) GlycineEthyl Ester
• N-cyanoethyl glycine ethyl ester
• Ethyl N-(2-cyanoethyl)glycinate
• N-(2-Cyanoethyl)glycine ethyl ester
• N-(2-Cyanoethyl)glycineethyl ester
• AC-29487
• (2-Cyano-ethylamino)acetic acid ethyl ester
• FT-0695145
• SBPUJTNHAUBDKF-UHFFFAOYSA-N
• AKOS009051566
• N-(2-cyanoethyl)-glycine ethyl ester
• AB7171
• ethyl (2-cyanoethyl)glycinate
• AS-82905
• N-(Beta-cyanoethyl)glycine ethyl ester
• 44981-94-4
• A872436
• N-cyanoethylglycine, ethyl ester
• DTXSID901292976
• CS-0299167
• EN300-157898
• ETHYL 2-[(2-CYANOETHYL)AMINO]ACETATE
• SCHEMBL1983747
• DB-050037

• MDL： MFCD28096503
• Inchi： 1S/C7H12N2O2/c1-2-11-7(10)6-9-5-3-4-8/h9H,2-3,5-6H2,1H3
• InChI Key： SBPUJTNHAUBDKF-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCCC#N)=O

Computed Properties

• Exact Mass: 156.09000
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.0615 g/cm3 (20 ºC)
• Boiling Point: 163-165 ºC (15 Torr)
• Flash Point: 118.3±23.2 ºC,
• Refractive Index: 1.4498 (589.3 nm 20 ºC)
• Solubility: Dissolution (64 g/l) (25 º C),
• PSA: 62.12000
• LogP: 0.44368

Ethyl 2-(2-cyanoethylamino)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD140943)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2-cyanoethylamino)acetate

Ethyl 2-(2-cyanoethylamino)acetate (CAS No. 44981-94-4): A Comprehensive Overview

Ethyl 2-(2-cyanoethylamino)acetate (CAS No. 44981-94-4) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential in developing novel therapeutic agents and advanced materials.

The molecular formula of Ethyl 2-(2-cyanoethylamino)acetate is C₇H₁₁NO₃, and it has a molecular weight of approximately 153.17 g/mol. The compound features an ethyl ester group, a cyanoethylamino moiety, and an acetate functional group, which collectively contribute to its chemical reactivity and biological activity.

In recent years, Ethyl 2-(2-cyanoethylamino)acetate has been extensively studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for the introduction of various functional groups through selective chemical reactions, making it a valuable intermediate in the development of new drugs and materials.

One of the key areas of research involving Ethyl 2-(2-cyanoethylamino)acetate is its application in pharmaceutical chemistry. Studies have shown that this compound can serve as a precursor for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 2-(2-cyanoethylamino)acetate exhibited potent inhibitory effects on specific enzymes involved in cancer cell proliferation.

Beyond pharmaceutical applications, Ethyl 2-(2-cyanoethylamino)acetate has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

The synthesis of Ethyl 2-(2-cyanoethylamino)acetate typically involves the reaction of ethyl bromoacetate with 2-cyanoethylamine in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and handling, Ethyl 2-(2-cyanoethylamino)acetate should be stored in a cool, dry place away from strong oxidizing agents. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed to ensure safe handling and storage.

The environmental impact of Ethyl 2-(2-cyanoethylamino)acetate is another important consideration. Research has shown that this compound can be biodegraded under certain conditions, reducing its potential for long-term environmental accumulation. However, further studies are needed to fully understand its environmental fate and effects.

In conclusion, Ethyl 2-(2-cyanoethylamino)acetate (CAS No. 44981-94-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in fields such as pharmaceutical chemistry and materials science. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.